Cas no 56161-62-7 (6-phenylhex-3-en-2-one)

• Product Name: 6-phenylhex-3-en-2-one
• CAS No: 56161-62-7
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 349630
• PubChem ID: 5368427
• Update Time: 2025-04-19

6-phenylhex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one, 6-phenyl-, (E)-
• 6-phenylhex-3-en-2-one
• CHEBI:169674
• PHEPHOADHFLZJS-FNORWQNLSA-N
• EINECS 251-360-2
• (e)-6-phenyl-3-hexen-2-one
• AKOS006326857
• 6-phenyl-3-hexen-2-one
• (E)-6-phenyl-hex-3-en-2-one
• SCHEMBL3894818
• 3-Hexen-2-one, 6-phenyl-
• (3E)-6-Phenyl-3-hexen-2-one #
• 56161-62-7
• (E)-6-phenylhex-3-en-2-one
• (3E)-6-PHENYLHEX-3-EN-2-ONE
• (3E)-6-Phenyl-3-hexen-2-one
• EN300-1862859
• SCHEMBL3894824
• 33046-41-2

• Inchi： 1S/C12H14O/c1-11(13)7-5-6-10-12-8-3-2-4-9-12/h2-5,7-9H,6,10H2,1H3/b7-5+
• InChI Key： PHEPHOADHFLZJS-FNORWQNLSA-N
• SMILES： O=C(C)/C=C/CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives